Cas no 1465410-03-0 (N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide)

N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide is a specialized fluorinated organic compound featuring a thiophene backbone and a cyano-substituted amide group. Its unique structure, combining a thiophene ring with a trifluoropropanamide moiety, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. The cyano functionality offers reactivity for further derivatization, while the thiophene ring contributes to electronic and steric properties, facilitating interactions in target systems. This compound is particularly useful in the development of fluorinated analogs for drug discovery and crop protection agents, where its structural features enable fine-tuning of physicochemical and biological properties.

N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide structure

1465410-03-0 structure

Product name:N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide

CAS No:1465410-03-0

MF:C₉H₇F₃N₂OS

MW:248.224890947342

CID:6566557

PubChem ID:84583607

N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide Chemical and Physical Properties

Names and Identifiers

- N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide
- 1465410-03-0
- Z1129532942
- EN300-26684592
- N-[CYANO(THIOPHEN-3-YL)METHYL]-3,3,3-TRIFLUOROPROPANAMIDE
- AKOS016913486
- CHEMBL3455802
- Inchi： 1S/C9H7F3N2OS/c10-9(11,12)3-8(15)14-7(4-13)6-1-2-16-5-6/h1-2,5,7H,3H2,(H,14,15)
- InChI Key： IMGAGWGIHDXUGQ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(C#N)NC(CC(F)(F)F)=O

Computed Properties

Exact Mass: 248.02311851g/mol
Monoisotopic Mass: 248.02311851g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 81.1Å²

N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26684592-0.05g	N-[cyano(thiophen-3-yl)methyl]-3,3,3-trifluoropropanamide	1465410-03-0	95.0%	0.05g	$212.0	2025-03-20

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Additional information on N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide

Comprehensive Overview of N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide (CAS No. 1465410-03-0)

N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide, with the CAS number 1465410-03-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiophene ring, a cyano group, and a trifluoropropanamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

The compound's thiophene ring is a key structural element, often found in molecules with antimicrobial, anti-inflammatory, or anticancer properties. Researchers are particularly interested in how the cyano group enhances the compound's reactivity, enabling it to participate in various chemical transformations. Meanwhile, the trifluoropropanamide segment is known for improving metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide has surged due to their applications in developing advanced materials and pharmaceuticals. Fluorine incorporation often enhances a molecule's lipophilicity and binding affinity, making it a hotspot in drug design. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with optimized pharmacokinetic profiles.

Another area of interest is the compound's potential role in agrochemical innovation. The thiophene and trifluoromethyl groups are common in pesticides and herbicides, suggesting possible applications in crop protection. With growing global emphasis on sustainable agriculture, this compound could contribute to the development of eco-friendly pest control solutions.

From a synthetic chemistry perspective, CAS 1465410-03-0 presents intriguing challenges and opportunities. Its multifunctional structure allows for diverse derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational tools predict optimal molecular modifications to enhance efficacy.

Safety and handling of N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment are recommended during handling. Its stability under various conditions makes it a reliable candidate for industrial-scale production.

The compound's CAS registry number (1465410-03-0) ensures precise identification in chemical databases, facilitating research and regulatory compliance. As the scientific community continues to explore its applications, N-cyano(thiophen-3-yl)methyl-3,3,3-trifluoropropanamide is poised to play a pivotal role in advancing both pharmaceutical and material science innovations.